![molecular formula C16H13FN2O3 B3849458 N-(6-ethoxy-1,3-benzoxazol-2-yl)-2-fluorobenzamide](/img/structure/B3849458.png)
N-(6-ethoxy-1,3-benzoxazol-2-yl)-2-fluorobenzamide
Overview
Description
N-(6-ethoxy-1,3-benzoxazol-2-yl)-2-fluorobenzamide, also known as EF-24, is a synthetic compound that has been extensively studied for its potential therapeutic applications. EF-24 belongs to the family of benzoxazole compounds, which have been shown to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.
Mechanism of Action
N-(6-ethoxy-1,3-benzoxazol-2-yl)-2-fluorobenzamide exerts its biological effects through multiple mechanisms of action. One of the key mechanisms is the inhibition of NF-κB, which regulates the expression of many genes involved in inflammation, cell proliferation, and apoptosis. This compound also activates the Nrf2 pathway, which plays a critical role in cellular defense against oxidative stress. In addition, this compound has been shown to inhibit the activity of enzymes such as thioredoxin reductase and histone deacetylases, which are involved in various cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to possess a wide range of biochemical and physiological effects. In cancer cells, this compound induces cell cycle arrest and apoptosis, inhibits angiogenesis, and sensitizes cells to chemotherapy and radiation therapy. In inflammation, this compound reduces the production of pro-inflammatory cytokines and chemokines, inhibits the recruitment of immune cells, and prevents tissue damage. In neurodegenerative disorders, this compound protects against oxidative stress, reduces inflammation, and improves cognitive function.
Advantages and Limitations for Lab Experiments
N-(6-ethoxy-1,3-benzoxazol-2-yl)-2-fluorobenzamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with good purity. This compound has also been extensively studied in vitro and in vivo, providing a wealth of data on its biological effects and mechanisms of action. However, this compound also has some limitations for lab experiments. It has poor solubility in aqueous solutions, which can limit its use in certain assays. This compound also has a short half-life in vivo, which can make it difficult to maintain therapeutic levels in animal models.
Future Directions
There are several future directions for the study of N-(6-ethoxy-1,3-benzoxazol-2-yl)-2-fluorobenzamide. One area of research is the optimization of the synthesis method to improve the yield and purity of this compound. Another area of research is the development of novel formulations of this compound to improve its solubility and bioavailability. In cancer research, future studies could focus on the combination of this compound with other anticancer agents to improve its efficacy. In inflammation, future studies could investigate the effects of this compound on other signaling pathways involved in inflammation. In neurodegenerative disorders, future studies could focus on the effects of this compound on other aspects of neurodegeneration, such as protein aggregation and synaptic dysfunction. Overall, this compound has shown great promise as a therapeutic agent, and further research is needed to fully explore its potential.
Scientific Research Applications
N-(6-ethoxy-1,3-benzoxazol-2-yl)-2-fluorobenzamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and pancreatic cancer cells. This compound has also been shown to sensitize cancer cells to chemotherapy and radiation therapy. Inflammation is a key component of many diseases, and this compound has been shown to possess potent anti-inflammatory effects by inhibiting the activation of NF-κB, a transcription factor that plays a critical role in inflammation. In neurodegenerative disorders, this compound has been shown to protect against neuronal cell death and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
N-(6-ethoxy-1,3-benzoxazol-2-yl)-2-fluorobenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13FN2O3/c1-2-21-10-7-8-13-14(9-10)22-16(18-13)19-15(20)11-5-3-4-6-12(11)17/h3-9H,2H2,1H3,(H,18,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWFHYGVYMDFVQQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(O2)NC(=O)C3=CC=CC=C3F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13FN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.